Cas no 175136-56-8 (2-Bromo-1-(4-(tert-butyl)-2,6-dimethyl-3,5-dinitrophenyl)ethanone)

2-Bromo-1-(4-(tert-butyl)-2,6-dimethyl-3,5-dinitrophenyl)ethanone Properties

Names and Identifiers

• 2-Bromo-1-(4-(tert-butyl)-2,6-dimethyl-3,5-dinitrophenyl)ethanone
• 2-bromo-1-(4-tert-butyl-2,6-dimethyl-3,5-dinitrophenyl)ethanone
• 4-(TERT-BUTYL)-2,6-DIMETHYL-3,5-DINITROPHENACYL BROMIDE
• Ethanone,2-bromo-1-[4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitrophenyl]-
• AC1MCR32
• AG-E-24890
• CTK4D5285
• KB-187689
• OR23416
• 2-Bromo-1-[4-(tert-butyl)-2,6-dimethyl-3,5-dinitrophenyl]ethan-1-one
• ethanone, 2-bromo-1-[4-(1,1-dimethylethyl)-2,6-dimethyl-3,5-dinitrophenyl]-
• 4-(TERT-BUTYL)-2,6-DIMETHYL-3,5-DINITROPHENACYLBROMIDE
• FT-0611374
• DTXSID10380209
• 2-bromo-1-(4-tert-butyl-2,6-dimethyl-3,5-dinitrophenyl)ethan-1-one
• AKOS015912046
• 175136-56-8
• +Expand

• InChIKey： XAYNSGVLKKSRCP-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17BrN2O5/c1-7-10(9(18)6-15)8(2)13(17(21)22)11(14(3,4)5)12(7)16(19)20/h6H2,1-5H3
• SMILES： BrCC(C1C(C)=C([N+]([O-])=O)C(C(C)(C)C)=C([N+]([O-])=O)C=1C)=O

Computed Properties

• Exact Mass: 372.03211
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 372.03208g/mol
• Heavy Atom Count: 22
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 103.35